Cas no 478518-99-9 (α-D-Glucopyranose-1-13C 1-(Dihydrogen phosphate) Cyclohexanamine Monohydrate)

• Product name: α-D-Glucopyranose-1-13C 1-(Dihydrogen phosphate) Cyclohexanamine Monohydrate
• CAS No: 478518-99-9
• MF: C₁₈H₄₁N₂O₁₀P
• MW: 477.49200
• CID: 328627
• PubChem ID: 131879671

α-D-Glucopyranose-1-13C 1-(Dihydrogen phosphate) Cyclohexanamine Monohydrate Chemical and Physical Properties

Names and Identifiers

• ALPHA-D-[1-13C]GLUCOPYRANOSYL 1-PHOSPHATE DICYCLOHEXYLAMMONIUM SALT, MONOHYDRATE
• α-D-Glucopyranose-1-13C 1-(Dihydrogen phosphate) Cyclohexanamine Monohydrate
• ALPHA-D-[1-13C]GLUCOPYRANOSYL 1-PHOSPHATE (DICYCLOHEXYLAMMONIUM SALT, MONOHYDRATE)
• α-D-[1-13C]GLUCOPYRANOSYL 1-PHOSPHATE DICYCLOHEXYLAMMONIUM SALT, MONOHYDRATE
• alpha-D-Glucopyranose-1-13C 1-(Dihydrogen phosphate) Cyclohexanamine Monohydrate
• Alpha-D-[1-13c]glucopyranosyl 1-phosphate(dicyclohexylammonium salt,1-hydrate)
• HY-146992S
• 478518-99-9
• CS-0459861
• Cyclohexanamine;[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)(213C)oxan-2-yl] dihydrogen phosphate;hydrate
• alpha-D-Glucopyranosyl 1-phosphate-13C dicyclohexylamine, monohydrate
• DA-79164

• Inchi： InChI=1S/2C6H13N.C6H13O9P.H2O/c2*7-6-4-2-1-3-5-6;7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13;/h2*6H,1-5,7H2;2-10H,1H2,(H2,11,12,13);1H2/t;;2-,3-,4+,5-,6-;/m..1./s1/i;;6+1;
• InChI Key： PHGHUASQVVQLSG-MHXAVDDSSA-N
• SMILES： NC1CCCCC1.NC1CCCCC1.OC[C@@H]1[C@@H](O)[C@H](O)[C@@H](O)[13C@@H](OP(O)(O)=O)O1.O

Computed Properties

• Exact Mass: 477.25300
• Monoisotopic Mass: 477.253
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210A^2

Experimental Properties

• PSA: 227.99000
• LogP: 0.78750

α-D-Glucopyranose-1-13C 1-(Dihydrogen phosphate) Cyclohexanamine Monohydrate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on α-D-Glucopyranose-1-13C 1-(Dihydrogen phosphate) Cyclohexanamine Monohydrate

α-D-Glucopyranose-1-13C 1-(Dihydrogen Phosphate) Cyclohexanamine Monohydrate (CAS No. 478518-99-9)

α-D-Glucopyranose-1-13C 1-(Dihydrogen Phosphate) Cyclohexanamine Monohydrate (CAS No. 478518-99-9) is a sophisticated compound that finds extensive applications in various fields of research, particularly in the realms of biochemistry, pharmaceuticals, and metabolic studies. This compound is a labeled derivative of glucose, specifically designed to facilitate detailed investigations into metabolic pathways and enzymatic reactions. The incorporation of the 13C isotope at the C1 position and the presence of dihydrogen phosphate and cyclohexanamine moieties make it a valuable tool for tracing and quantifying glucose metabolism in both in vitro and in vivo systems.

The structure of α-D-Glucopyranose-1-13C 1-(Dihydrogen Phosphate) Cyclohexanamine Monohydrate is characterized by its unique combination of functional groups. The glucose moiety, which is the primary carbon source in many biological systems, is labeled with the stable isotope 13C. This labeling allows researchers to track the fate of glucose molecules through various metabolic pathways using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). The dihydrogen phosphate group, attached to the C1 position, further enhances the compound's utility by providing a phosphorylated form of glucose, which is crucial for many enzymatic reactions in glycolysis and gluconeogenesis.

The inclusion of cyclohexanamine as a counterion adds another layer of complexity to the molecule. Cyclohexanamine is a common organic base that can modulate the solubility and stability of the compound in different solvents. This property makes it particularly useful in preparing solutions for NMR and MS analyses, where solubility and stability are critical factors. Additionally, the monohydrate form ensures that the compound remains stable under various storage conditions, making it suitable for long-term use in laboratory settings.

In recent years, significant advancements have been made in understanding the role of labeled glucose derivatives like α-D-Glucopyranose-1-13C 1-(Dihydrogen Phosphate) Cyclohexanamine Monohydrate in metabolic studies. For instance, a study published in the Journal of Biological Chemistry highlighted the use of this compound to investigate glucose metabolism in cancer cells. The researchers found that by using this labeled glucose derivative, they could accurately trace the metabolic flux through glycolysis and identify key enzymes involved in cancer cell proliferation. This information has profound implications for developing targeted therapies that disrupt cancer metabolism.

Beyond cancer research, this compound has also been employed in studies related to diabetes and obesity. A recent publication in Diabetes Care demonstrated how α-D-Glucopyranose-1-13C 1-(Dihydrogen Phosphate) Cyclohexanamine Monohydrate can be used to monitor glucose uptake and utilization in adipose tissue. The results showed that this labeled glucose derivative provides a non-invasive method for assessing insulin sensitivity and identifying potential biomarkers for early diagnosis of metabolic disorders.

The versatility of α-D-Glucopyranose-1-13C 1-(Dihydrogen Phosphate) Cyclohexanamine Monohydrate extends to its applications in pharmaceutical development. In drug discovery, this compound serves as a valuable tool for evaluating the efficacy of new drugs targeting metabolic pathways. By incorporating this labeled glucose derivative into preclinical studies, researchers can gain insights into how potential therapeutic agents affect glucose metabolism at both cellular and organismal levels.

In conclusion, α-D-Glucopyranose-1-13C 1-(Dihydrogen Phosphate) Cyclohexanamine Monohydrate (CAS No. 478518-99-9) is a highly specialized compound with broad applications in biochemistry, pharmaceuticals, and metabolic research. Its unique structure and labeling properties make it an indispensable tool for advancing our understanding of glucose metabolism and developing innovative therapeutic strategies. As research continues to evolve, this compound is likely to play an increasingly important role in unraveling the complexities of metabolic processes and their implications for human health.